Cas no 108761-81-5 (1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-)
108761-81-5 structure
Product Name:1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-
CAS No:108761-81-5
MF:C7H6BrF3N2
MW:255.035151004791
CID:3595758
PubChem ID:67407678
Update Time:2025-04-22
1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-
- 2-Bromo-6-(trifluoromethyl)-1,4-benzenediamine
- 108761-81-5
- 2-Bromo-6-trifluoromethyl-benzene-1,4-diamine
- 1-Bromo-2,5-diamino-3-(trifluoromethyl)benzene
- SCHEMBL2438192
- DB-203178
-
- Inchi: 1S/C7H6BrF3N2/c8-5-2-3(12)1-4(6(5)13)7(9,10)11/h1-2H,12-13H2
- InChI Key: LSGHACOYWSKARI-UHFFFAOYSA-N
- SMILES: C1(N)=C(C(F)(F)F)C=C(N)C=C1Br
Computed Properties
- Exact Mass: 253.96665Da
- Monoisotopic Mass: 253.96665Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021808-250mg |
1-Bromo-2,5-diamino-3-(trifluoromethyl)benzene |
108761-81-5 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A013021808-500mg |
1-Bromo-2,5-diamino-3-(trifluoromethyl)benzene |
108761-81-5 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A013021808-1g |
1-Bromo-2,5-diamino-3-(trifluoromethyl)benzene |
108761-81-5 | 97% | 1g |
$1460.20 | 2023-09-04 |
1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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